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Compound of Interest

Compound Name: Dihydrojasmone

Cat. No.: B1670601 Get Quote

Essential guidance for the safe handling, storage, and disposal of Dihydrojasmone in a

laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

For laboratory professionals engaged in drug development and scientific research, meticulous

adherence to safety protocols is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Dihydrojasmone, a common fragrance ingredient.

By offering clear, procedural guidance, this document aims to be a vital resource for

maintaining a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Dihydrojasmone, a combination of personal protective equipment and

engineering controls is crucial to minimize exposure and ensure safety. The primary routes of

exposure are eye and skin contact, and to a lesser extent, inhalation.

Engineering Controls:

Ventilation: Work in a well-ventilated area.[1][2] For procedures that may generate aerosols

or vapors, a local exhaust ventilation system or a chemical fume hood should be used.[3]

Personal Protective Equipment:
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Eye Protection: Tightly fitting safety goggles are mandatory to protect against splashes.[2][3]

[4] A face shield should be worn in situations with a higher risk of splashing.[2][4]

Hand Protection: Chemical-resistant gloves are required. While specific breakthrough time

data for Dihydrojasmone is not readily available, gloves made of nitrile rubber or neoprene

are generally recommended for handling ketones and esters. It is crucial to inspect gloves

for any signs of degradation or perforation before each use.[5]

Skin and Body Protection: A lab coat or impervious clothing should be worn to prevent skin

contact.[2][4][6]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[6] However, if engineering controls are insufficient to

maintain airborne concentrations below exposure limits, or during large-scale operations or

spills, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[3]

Quantitative Data Summary
The following table summarizes key quantitative safety and physical data for Dihydrojasmone.

Property Value Source(s)

Molecular Weight 166.26 g/mol [3]

Flash Point 96 °C (204.8 °F) - closed cup [3][6]

Boiling Point 120-121 °C at 12 mmHg [3]

Specific Gravity
0.91100 to 0.91700 @ 25.00

°C
[1]

Refractive Index
1.67600 to 1.68200 @ 20.00

°C
[1]

GHS Hazard Statement
H319: Causes serious eye

irritation
[4]

Occupational Exposure Limits Not specifically established [3][6]
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Operational Plan for Handling Dihydrojasmone
A systematic approach to handling Dihydrojasmone is essential for safety and procedural

consistency. The following workflow outlines the key steps from preparation to disposal.
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A logical workflow for the safe handling of Dihydrojasmone.
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Disposal Plan
Proper disposal of Dihydrojasmone and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste Dihydrojasmone and any materials used for spill cleanup

(e.g., sand, earth, vermiculite) in a suitable, closed, and properly labeled container.[4]

Disposal Method: Do not allow the product to enter drains, water courses, or the soil.[4]

Dispose of the chemical waste through a licensed waste management company.[4]

Contaminated Packaging: Empty containers should be disposed of as unused product.[4] Do

not reuse empty containers.[4]

First Aid Measures
In the event of accidental exposure to Dihydrojasmone, immediate and appropriate first aid is

crucial.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1670601?utm_src=pdf-body
https://www.benchchem.com/product/b1670601?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrojasmone
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrojasmone
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrojasmone
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrojasmone
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrojasmone
https://www.benchchem.com/product/b1670601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[3][7]

Remove contact lenses if

present and easy to do.[4] If

eye irritation persists, seek

medical attention.[3][4]

[3][4][7]

Skin Contact

Remove contaminated

clothing.[3] Wash skin with

plenty of soap and water.[3] If

skin irritation occurs, seek

medical advice.[3]

[3]

Inhalation

Move the affected person to

fresh air.[3] If symptoms such

as respiratory irritation occur,

seek medical attention.[3]

[3]

Ingestion

Rinse mouth with water.[3] Do

NOT induce vomiting.[4] Seek

immediate medical advice.[3]

[3][4]

Note: Always have the Safety Data Sheet (SDS) available when seeking medical attention.[4]

Symptoms of poisoning may appear several hours later.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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